1-(3,4-dimethoxybenzoyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21N3O5/c1-26-17-8-3-14(13-18(17)27-2)19(23)21-11-9-20(10-12-21)15-4-6-16(7-5-15)22(24)25/h3-8,13H,9-12H2,1-2H3
• InChI Key: STQYRPAUAWNWLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H21N3O5
• DSSTOX Substance ID: DTXSID80385529
• Molecular Weight: 371.4 g/mol
• CAS RN: 5258-21-9

Description

1-(3,4-dimethoxybenzoyl)-4-(4-nitrophenyl)piperazine, commonly known as DNBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DNBP is a piperazine derivative that exhibits a wide range of biological activities, making it a promising candidate for drug development and other research purposes.

Scientific Research Applications

DNBP has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. DNBP has been shown to exhibit potent antitumor activity in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, DNBP has been shown to modulate the activity of various neurotransmitters, making it a potential therapeutic agent for neurological disorders such as depression, anxiety, and schizophrenia.

Mechanism of Action

The mechanism of action of DNBP is not fully understood, but it has been shown to interact with various molecular targets, including G protein-coupled receptors, ion channels, and enzymes. DNBP has been shown to modulate the activity of dopamine, serotonin, and norepinephrine receptors, which are involved in the regulation of mood and behavior. Additionally, DNBP has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase, which are involved in the regulation of melanin synthesis and cognitive function, respectively.
Biochemical and Physiological Effects:
DNBP has been shown to exhibit various biochemical and physiological effects, including antitumor, anti-inflammatory, and antioxidant activities. DNBP has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways and inhibiting the activity of various anti-apoptotic proteins. Additionally, DNBP has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

DNBP has several advantages for lab experiments, including its high purity and yield, and its ability to modulate various molecular targets. However, DNBP also has some limitations, including its potential toxicity and limited solubility in aqueous solutions. Careful consideration should be given to the dose and administration route of DNBP in lab experiments to minimize potential adverse effects.

Future Directions

DNBP has several potential future directions in scientific research, including its application in cancer therapy, neurological disorders, and other diseases. Further studies are needed to fully elucidate the mechanism of action of DNBP and its potential therapeutic targets. Additionally, the development of new derivatives and analogs of DNBP may lead to the discovery of more potent and selective compounds for various research applications.
Conclusion:
In conclusion, DNBP is a promising compound for scientific research due to its potential applications in various fields. The synthesis method has been optimized to yield high purity and yield of DNBP, making it suitable for various research applications. DNBP has been shown to exhibit potent antitumor activity, modulate neurotransmitter activity, and exhibit various biochemical and physiological effects. Although DNBP has some limitations, careful consideration of its dose and administration route can minimize potential adverse effects. Future studies are needed to fully elucidate the mechanism of action of DNBP and its potential therapeutic targets.

Synthesis Methods

DNBP can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzoyl chloride with 4-nitroaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine in the presence of a catalyst to yield DNBP. The synthesis method has been optimized to yield high purity and yield of DNBP, making it suitable for various research applications.